Cas no 2228608-60-2 (3-amino-1-(3-methoxy-4-nitrophenyl)propan-1-ol)

• Product Name: 3-amino-1-(3-methoxy-4-nitrophenyl)propan-1-ol
• CAS No: 2228608-60-2
• MF: C₁₀H₁₄N₂O₄
• MW: 226.229162693024
• CID: 5975333
• PubChem ID: 165699661
• Update Time: 2025-10-29

3-amino-1-(3-methoxy-4-nitrophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(3-methoxy-4-nitrophenyl)propan-1-ol
• EN300-1757919
• 2228608-60-2

• Inchi： 1S/C10H14N2O4/c1-16-10-6-7(9(13)4-5-11)2-3-8(10)12(14)15/h2-3,6,9,13H,4-5,11H2,1H3
• InChI Key： RWNXLSDRYGVSBY-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=C(C=1)OC)[N+](=O)[O-])CCN

Computed Properties

• Exact Mass: 226.09535693g/mol
• Monoisotopic Mass: 226.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 101Ų

Additional information on 3-amino-1-(3-methoxy-4-nitrophenyl)propan-1-ol

Comprehensive Overview of 3-amino-1-(3-methoxy-4-nitrophenyl)propan-1-ol (CAS No. 2228608-60-2)

3-amino-1-(3-methoxy-4-nitrophenyl)propan-1-ol (CAS No. 2228608-60-2) is a specialized organic compound with a unique molecular structure that combines an aromatic nitro group, a methoxy substituent, and an amino-propanol moiety. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a versatile intermediate. Its CAS number 2228608-60-2 serves as a critical identifier for researchers and regulatory bodies, ensuring precise tracking in scientific literature and commercial databases.

The structural features of 3-amino-1-(3-methoxy-4-nitrophenyl)propan-1-ol make it particularly valuable in synthetic chemistry. The presence of both electron-donating (methoxy) and electron-withdrawing (nitro) groups on the phenyl ring creates a polarized system, which can be exploited in nucleophilic substitution reactions or catalytic reductions. Recent studies highlight its role in developing novel heterocyclic compounds, a trending topic in drug discovery forums and AI-driven research platforms like Reaxys or SciFinder.

In the context of sustainability—a hot-button issue in 2024—this compound’s potential applications align with green chemistry principles. Researchers are exploring its use in biodegradable polymer precursors or catalysts for eco-friendly transformations, addressing frequent search queries such as "nitroaromatics in green synthesis" or "amino alcohol derivatives for sustainable chemistry." The propan-1-ol segment further enhances solubility in aqueous systems, a property highly sought after in environmentally benign formulations.

Analytical characterization of CAS 2228608-60-2 typically involves advanced techniques like HPLC-MS and NMR spectroscopy, topics frequently searched by quality control professionals. Its stability under varying pH conditions—another common query in online forums—makes it suitable for formulations requiring long shelf lives. Notably, the 3-methoxy-4-nitrophenyl moiety contributes to UV absorbance, enabling trace-level detection in environmental or biological matrices.

From a commercial standpoint, suppliers often list this compound under long-tail keywords such as "high-purity 3-amino-1-(3-methoxy-4-nitrophenyl)propan-1-ol for research" or "CAS 2228608-60-2 custom synthesis." These align with SEO trends emphasizing specificity. Patent analyses reveal growing interest in its derivatives for photodynamic therapy agents and electronic materials, connecting to trending searches around "nitroaromatics in medical devices" and "amino alcohols for OLEDs."

Safety data sheets emphasize standard laboratory precautions for 3-amino-1-(3-methoxy-4-nitrophenyl)propan-1-ol, avoiding classifications that require restrictive handling. This positions it favorably compared to heavily regulated compounds, a key consideration for researchers filtering substances in procurement databases. Its logP value and hydrogen bonding capacity—frequently queried parameters in AI-based drug design tools—suggest balanced lipophilicity for bioavailability studies.

In conclusion, 2228608-60-2 represents a multifaceted building block bridging academic innovation and industrial applications. Its relevance to high-impact research areas (e.g., targeted drug delivery, smart materials) ensures sustained visibility in scientific and commercial spheres, while its structural adaptability meets evolving demands in synthetic methodologies and sustainable technologies.